Methyl 2-amino-5-chloro-3-nitrobenzoate
Cat. No. B1583574
Key on ui cas rn:
84228-49-9
M. Wt: 230.6 g/mol
InChI Key: ISMXPTNCRAJFPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09006454B2
Procedure details
To a solution of 2-amino-5-chloro-3-nitro-benzoic acid (2 g, 1.0 mmol) in methanol (100 mL) was added a saturated ethereal solution of diazomethane gas (50 mL) till all the starting material was consumed. The reaction mixture was concentrated to dryness and the residue obtained was purified by column chromatography using 5% ethyl acetate in hexane as an eluent to obtain the title compound as yellow solid which was directly used for the next step (1.8 g, 84.11%).
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:10]([N+:11]([O-:13])=[O:12])=[CH:9][C:8]([Cl:14])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[N+](=[CH2:17])=[N-]>CO>[CH3:17][O:5][C:4](=[O:6])[C:3]1[CH:7]=[C:8]([Cl:14])[CH:9]=[C:10]([N+:11]([O-:13])=[O:12])[C:2]=1[NH2:1]
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)O)C=C(C=C1[N+](=O)[O-])Cl
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Name
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|
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Quantity
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50 mL
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Type
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reactant
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Smiles
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[N+](=[N-])=C
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was consumed
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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the residue obtained
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CUSTOM
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Type
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CUSTOM
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|
Details
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was purified by column chromatography
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(C1=C(C(=CC(=C1)Cl)[N+](=O)[O-])N)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
